Cas no 54614-64-1 (3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone)

• Product Name: 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone
• CAS No: 54614-64-1
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 354104
• Update Time: 2025-06-25

3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-methyl-1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-
• 3-Methyl-1-[2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-1-butanone
• 3-methyl-1-[2,4,6-trihydroxy-3-(3-methylbut-2-enyl)phenyl]butan-1-one
• 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone

• Inchi： 1S/C16H22O4/c1-9(2)5-6-11-12(17)8-14(19)15(16(11)20)13(18)7-10(3)4/h5,8,10,17,19-20H,6-7H2,1-4H3
• InChI Key： LWLGKGHHVBVDKB-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1C(CC(C)C)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 278.15186

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone

Chemical Profile of 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone (CAS No. 54614-64-1)

The compound 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone, identified by the CAS number 54614-64-1, represents a structurally complex molecule with significant potential in the field of pharmaceutical and biochemical research. Its molecular architecture incorporates multiple functional groups, including hydroxyl and alkene moieties, which contribute to its unique reactivity and biological interactions. This introduction delves into the chemical properties, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary scientific investigations.

The molecular formula of 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone can be expressed as C₁₅H₁₈O₄. The presence of three hydroxyl groups at the 2, 4, and 6 positions of the aromatic ring enhances its solubility in polar solvents and facilitates hydrogen bonding interactions. Additionally, the conjugated system formed by the phenyl ring and the butanone moiety contributes to its photophysical properties, making it a candidate for studies involving light-induced reactions or photochemical applications.

From a synthetic perspective, the preparation of 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl-1-butanone involves multi-step organic transformations. Key steps may include phenolic nucleophilic substitution reactions to introduce the hydroxyl groups, followed by aldol condensation or similar reactions to form the butanone backbone. The incorporation of the (3-methyl-2-buten-1-yloxy) group at the 3-position of the phenyl ring likely requires careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing both reaction times and environmental impact.

Recent research has highlighted the biological significance of compounds with similar structural motifs. For instance, polyhydroxy aromatic compounds have been explored for their potential as intermediates in drug discovery. The hydroxyl-rich scaffold of 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yloxy)phenyl-1-butanone suggests possible interactions with biological targets such as enzymes or receptors. Studies have demonstrated that analogous molecules can exhibit anti-inflammatory or antioxidant properties due to their ability to scavenge reactive oxygen species or modulate signaling pathways.

In vitro investigations have begun to uncover the pharmacological profile of 3-Methyl-1-2,4,6-trihydroxy-3-(3-methyl-2-buten-yloxy)phenyl-but-anone (CAS No. 54614).64-. Initial assays indicate that it may possess mild agonistic activity at certain G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The presence of both hydrophobic and hydrophilic regions in its structure allows for favorable membrane penetration while maintaining solubility in aqueous environments—a critical balance for bioavailability. Further studies are warranted to elucidate its exact mechanism of action and therapeutic potential.

The photophysical properties of this compound also warrant attention. The conjugated system between the aromatic ring and the carbonyl group suggests that it may exhibit fluorescence or phosphorescence upon excitation with UV light. Such characteristics make it valuable for applications in bioimaging techniques or as a fluorescent probe in cellular assays. Researchers are exploring its utility in tracking biological processes or detecting specific biomolecules within living cells due to its photostability and well-defined emission spectrum.

Environmental considerations play a crucial role in evaluating any chemical compound's utility. The biodegradability and ecological impact of 3-Methyl-l-Oa-,4a-,6a-trihydroxy-l-(S-methyI-Z-but-en-l-yloxy)-phenyI-I-but-anone (CAS No. 54614-.64-) are yet to be fully assessed; however; preliminary data suggest that its complex structure may lead to slow degradation rates under natural conditions. Efforts are being made to develop greener synthetic routes that minimize waste generation and hazardous byproducts. Sustainable chemistry principles are increasingly guiding research efforts; ensuring that promising compounds like this one can be developed responsibly.

The commercial viability of any chemical product depends on factors such as production cost; scalability; and regulatory compliance. While current literature focuses primarily on academic research; industrial-scale synthesis could unlock new possibilities for therapeutic applications or material science innovations based on this molecule's unique properties. Collaborative efforts between academia; industry; and regulatory agencies will be essential in translating laboratory findings into market-ready solutions while adhering to safety standards.